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Compound of Interest

Compound Name: Butyne-1,4-diol

Cat. No.: B8721112

An In-depth Technical Guide to the Environmental Fate and Ecotoxicological Impact of 2-
Butyne-1,4-diol

Executive Summary

2-Butyne-1,4-diol (CAS No. 110-65-6) is a critical chemical intermediate, primarily used in the
synthesis of its hydrogenated derivative, 1,4-butanediol. Despite its industrial importance,
publicly available data on its specific environmental fate and ecotoxicological profile are limited,
particularly concerning its biodegradability and its effects on aquatic invertebrates and algae.
This document synthesizes the available data, highlights significant knowledge gaps, and
outlines the standard experimental protocols used to assess such chemicals. Existing data
indicates that 2-butyne-1,4-diol is moderately toxic to fish. Its physicochemical properties—
high water solubility and a low octanol-water partition coefficient—suggest a low potential for
bioconcentration and high mobility in soil. This guide provides researchers and drug
development professionals with a comprehensive overview of the current state of knowledge
and a framework for evaluating the environmental risks associated with this compound.

Introduction and Physicochemical Properties

2-Butyne-1,4-diol is a symmetrical diol with a central carbon-carbon triple bond. It is a solid at
standard temperature and pressure.[1] Its primary industrial relevance stems from its role as a
precursor in the Reppe process, where it is hydrogenated to produce 1,4-butanediol, a high-
volume commodity chemical.[2]
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Table 1: Physicochemical Properties of 2-Butyne-1,4-diol

Property Value Reference
CAS Number 110-65-6 [1]
Molecular Formula C4HeO2 [1]
Molecular Weight 86.09 g/mol [1]
Physical State White to light-brown solid [1]
Melting Point 50 °C [1]
Boiling Point Decomposes at >160 °C [1]

3,740,000 mg/L (Highl
Water Solubility g/L (Highly

[1]

Soluble)
log P (octanol-water) -0.73 [1]
Vapor Pressure 0.000556 mmHg [1]

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.

Biodegradation

Specific experimental data on the biodegradation of 2-butyne-1,4-diol under standard test

guidelines (e.g., OECD 301 series) is not readily available in the public literature. A safety data

sheet notes that the compound "contains no substances known to be... not degradable in

waste water treatment plants,” which suggests potential biodegradability but lacks quantitative

evidence.[3]

Abiotic Degradation

o Hydrolysis: No standard hydrolysis data is available. Given the stable nature of the alcohol

and alkyne functional groups at typical environmental pH ranges (4-9), significant abiotic

hydrolysis is not expected.
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o Photodegradation: Data on aqueous or atmospheric photodegradation is not available.

Soil Mobility and Sorption

The potential for a chemical to adsorb to soil and sediment is described by the organic carbon-
water partition coefficient (Koc).[4][5]

o Koc Value: An experimental or estimated Koc value for 2-butyne-1,4-diol is not available.

« Inferred Mobility: Based on its very high water solubility and low log P value (-0.73), 2-
butyne-1,4-diol is expected to have very low adsorption to soil organic matter and clay
particles.[3][6] Consequently, it is predicted to be highly mobile in soil and has a high
potential to leach into groundwater.

Bioconcentration

Bioconcentration is the accumulation of a chemical in an organism from the surrounding water.
[7] It is estimated by the Bioconcentration Factor (BCF).[8]

Value

Endpoint . Method Interpretation Reference
(Unitless)

BCF 0.12 Estimated Low Potential [1]

The low estimated BCF is consistent with the compound's hydrophilic nature (low log P) and
suggests it is unlikely to accumulate in the tissues of aquatic organisms.[1]

Ecotoxicological Impact

Ecotoxicity data is crucial for understanding the potential harm a substance can cause to
aguatic ecosystems.

Toxicity to Fish

Data from acute toxicity studies on the fathead minnow (Pimephales promelas) are available
and indicate moderate toxicity.
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Species Endpoint Value (mgl/L) Exposure Reference
Pimephales

96-h LCso 53.6 96 hours [1109]
promelas
Pimephales

96-h LCso 76.1 96 hours 9]
promelas
Pimephales

96-h NOEC 215 96 hours [9]
promelas

Toxicity to Aquatic Invertebrates

Specific experimental data for the acute toxicity of 2-butyne-1,4-diol to aquatic invertebrates
like Daphnia magna is not available in the public literature. An ECHA registration dossier for a
structurally similar substance attempts a read-across, but this does not substitute for direct
testing of the compound itself.[10]

Toxicity to Algae

No experimental data on the growth inhibition effects of 2-butyne-1,4-diol on algal species
such as Pseudokirchneriella subcapitata were found in the public literature.

Visualizations: Workflows and Pathways
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Figure 1: Industrial Lifecycle and Environmental Entry Points
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Caption: Figure 1: Industrial synthesis pathway of 2-butyne-1,4-diol and its conversion to 1,4-
butanediol.
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Figure 2: Standard Ecotoxicity Testing Workflow
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Caption: Figure 2: A typical workflow for assessing the acute aquatic toxicity of a chemical
substance.
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Figure 3: Proposed Metabolic Activation Pathway
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Caption: Figure 3: Metabolic activation of 2-butyne-1,4-diol to a toxic metabolite via alcohol
dehydrogenase.

Key Experimental Protocols

Should further testing be required to fill the identified data gaps, the following standard OECD
(Organisation for Economic Co-operation and Development) guidelines would be employed.

Fish Acute Toxicity Test (OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LCso) over a 96-hour exposure period.
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o Test Species:Pimephales promelas (fathead minnow), Danio rerio (zebrafish), or
Oncorhynchus mykiss (rainbow trout).[11][12]

o Methodology: Fish are exposed to a range of concentrations of the test substance in a semi-
static or flow-through system for 96 hours. Mortalities are recorded at 24, 48, 72, and 96
hours, and the LCso is calculated. Water quality parameters (pH, temperature, dissolved
oxygen) are monitored throughout.

Daphnia sp. Acute Immobilisation Test (OECD Guideline
202)

This test assesses the acute toxicity to aquatic invertebrates by determining the concentration
that immobilizes 50% of the daphnids (ECso).[13][14]

» Test Species:Daphnia magna.

» Methodology: Young daphnids (less than 24 hours old) are exposed to the test substance in
a static system for 48 hours. The number of immobile daphnids is observed at 24 and 48
hours. The ECso is then determined based on these observations.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (OECD Guideline 201)

This protocol measures the effect of a substance on the growth of freshwater microalgae.[15]
[16]

» Test Species:Pseudokirchneriella subcapitata or other suitable green algae.

+ Methodology: Exponentially growing algal cultures are exposed to various concentrations of
the test substance over 72 hours. The growth of the algae is measured by cell counts or a
surrogate like fluorescence. The primary endpoints are the ECso (concentration causing 50%
inhibition of growth or yield) and the No Observed Effect Concentration (NOEC).

Conclusion and Future Research

The environmental profile of 2-butyne-1,4-diol is incomplete. While its physicochemical
properties suggest low bioconcentration potential and high mobility, and data indicates
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moderate toxicity to fish, significant knowledge gaps remain. The lack of empirical data on its
biodegradation and its effects on aquatic invertebrates and algae prevents a comprehensive
environmental risk assessment.

Future research should prioritize conducting standardized tests to address these gaps:

» Ready Biodegradability (OECD 301 series): To determine its persistence in aquatic
environments.

e Acute Daphnia Toxicity (OECD 202): To understand its impact on a key trophic level.
e Algal Growth Inhibition (OECD 201): To assess its potential to harm primary producers.

Generating this data is essential for developing a complete environmental risk profile and
ensuring the safe and sustainable use of this industrially important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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